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GLDA Thermal Stability: Key Facts

Here are the most common questions regarding GLDA's performance under high-temperature conditions:

¢ At what temperatures does GLDA remain stable? Research confirms that GLDA solutions remain
stable and effective at temperatures of 150°C (302°F) and above [1]. One study demonstrated its
effectiveness in stimulating carbonate reservoirs at 250°F (121°C), while another successful field
application in SAGD (Steam Assisted Gravity Drainage) producer wells involved temperatures up to

360°F (182°C) without operational issues [2].

e How does its high-temperature performance compare to other chelators? GLDA not only remains
stable but also exhibits a strong chelating ability under high temperatures. A 2025 performance
analysis found that for iron ions (Fe?*), GLDA outperformed HEDTA at both pH 1 and 3 across

various temperatures [3].

¢ What is the mechanism behind its thermal stability? The stability arises from GLDA's robust
molecular structure. Quantum chemistry calculations using Density Functional Theory (DFT) indicate
that GLDA has superior electron transfer capabilities, leading to strong adsorption properties and
stable complexes with metal ions even at high temperatures [3]. Its structure withstands thermal

degradation, preventing the loss of effectiveness.
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Quantitative Performance Data

The following table summarizes experimental data on GLDA's chelating performance under high-

temperature conditions, providing a quantitative reference for your experimental planning [3].

lon Performance vs. -
pH Temperature Key Findings
Chelated HEDTA
Calcium 3 80°C Superior GLDA was a more effective chelator
(Ca**) than HEDTA.
Calcium 1 80°C Inferior HEDTA performed better under this
(Caz*) highly acidic condition.
Iron (Fe?*) 1& 80°C Superior GLDA outperformed HEDTA at both pH

levels.

Experimental Protocols for Verification

Here is a detailed methodology for experimentally verifying GLDA's stability and chelating power, based on

research procedures.

Experiment 1: Chelating Ability Test via Slurry Reactor

This method assesses GLDA's ability to bind and retain metal ions in solution at high temperatures [3].

¢ Objective: To quantify the chelating power of GLDA for Ca?* and Fe?* ions at low pH and high
temperature.
e Materials:

[e]

(o]

[e]

[e]

GLDA solution (20% concentration is standard).

Hydrochloric acid (HCI) for pH adjustment.

Calcite powder (crushed and sieved to 90-125 pm) or Fe(ll) chloride.

Digestion tubes or centrifuge tubes.

Hot block or water bath capable of maintaining 80°C.

ICP-OES (for Caz* quantification) or UV-vis spectrophotometer (for Fe2* quantification).
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e Procedure:

o Adjust the pH of the GLDA solution to the desired value (e.g., 1 or 3) using HCI.

o Combine the calcite powder (for Ca2* test) or Fe2* solution (for Fe2* test) with the GLDA
chelator in a 1:5 ratio in the digestion tube.

o Place the tube in the hot block or water bath at 80°C for 6 hours.

o Collect samples every hour.

o Quantify the concentration of chelated ions in each sample using ICP-OES (for Ca?*) or UV-vis
(for Fe2*).

Experiment 2: Reaction Kinetics Using a Rotating Disk Apparatus
(RDA)

This advanced method determines the reaction kinetics and diffusion coefficient of GLDA with carbonate

rocks under reservoir conditions [1].

¢ Objective: To determine the reaction regime (mass-transfer vs. kinetic control) and the diffusion
coefficient of GLDA at high pressure and high temperature (HPHT).
e Materials:
HPHT Rotating Disk Apparatus (RDA).
Carbonate rock disks (e.g., Indiana limestone or Austin chalk).
GLDA solution (e.g., 20 wt%, pH 3.8).
Freshwater or seawater as a diluent.
e Procedure:
o Place a carbonate rock disk in the RDA cell.
o Fill the cell with the GLDA solution.
o Set the temperature (e.g., 150°F, 200°F, 250°F) and pressure (e.g., 1000 psi).
o Rotate the disk at various speeds (e.g., 500 to 2000 RPM) for a fixed time at each temperature.
o Measure the dissolution rate. The reaction of GLDA with limestone is typically mass-transfer
limited, meaning the diffusion of the fluid to the rock surface controls the rate [1].
o Calculate the diffusion coefficient (D~e~) using the Levich equation for mass transfer-limited
reactions in a rotating disk system [1].

[¢]

[e]

o

o

Troubleshooting Common Issues

¢ Unexpected Precipitation: Ensure the GLDA concentration and pH are appropriate for your specific
ion solution. GLDA is known for high solubility across a wide pH range, which helps prevent
precipitation [4].
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¢ Low Chelating Efficiency: Verify that the temperature is consistently maintained and that the
reaction time is sufficient. Performance is highly dependent on temperature and contact time [3] [1].

e Handling High Temperatures: For experiments above 100°C, always use pressurized equipment
like an RDA to maintain liquid phase conditions and prevent boiling [1].

GLDA Thermal Stability Mechanism

The diagram below illustrates why GLDA remains effective under high-temperature conditions, based on

computational and experimental studies.
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The experimental workflow for verifying GLDA stability through a chelating ability test can be visualized as

follows:

[Prepare GLDA Solutiorg

(20% concentration)

Combine with Metal Source
(1:5 ratio in tube)

(Sample Hourly)

Analyze Chelated Ions

(ICP-OES for Ca?*, UV-vis for Fe?")

Determine Chelating Power
(ppm metal ions sequestered)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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